Methyl 2-[6-chloro-2-[2-(2,5-dioxopyrrolidin-1-yl)acetyl]imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[6-chloro-2-[2-(2,5-dioxopyrrolidin-1-yl)acetyl]imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C16H14ClN3O5S/c1-25-15(24)8-19-10-3-2-9(17)6-11(10)26-16(19)18-12(21)7-20-13(22)4-5-14(20)23/h2-3,6H,4-5,7-8H2,1H3
• InChI Key: UNJBFUXXNWZHJG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C16H14ClN3O5S
• Molecular Weight: 395.8 g/mol

Description

Methyl 2-[6-chloro-2-[2-(2,5-dioxopyrrolidin-1-yl)acetyl]imino-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C16H14ClN3O5S and its molecular weight is 395.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Research has been conducted on the synthesis and reactions of various heterocyclic compounds that share some structural features with the query molecule. For instance, studies have explored the formation of substituted benzothiazoles, thiazolidinones, and oxadiazoles, highlighting methods for introducing functional groups that could influence the physical, chemical, and biological properties of these molecules (Zimmermann & Fischer, 1985); (Eweiss & Osman, 1980).

Molecular Docking and In Vitro Screening

Some studies have focused on the synthesis of novel compounds for molecular docking and in vitro screening, aiming to identify potential therapeutic applications. For example, research into pyridine and fused pyridine derivatives for antimicrobial and antioxidant activities involves the synthesis of molecules that could be structurally related to the query compound, providing insights into the potential biomedical applications of such molecules (Flefel et al., 2018).

Antitumor and Anti-inflammatory Activities

Investigations into the antitumor and anti-inflammatory activities of benzothiazole derivatives indicate the potential of structurally related compounds in therapeutic applications. Such studies highlight the role of specific functional groups in modulating biological activities, suggesting possible research directions for the query molecule and its analogs (Chua et al., 1999).

Spectroscopic and Quantum Mechanical Studies

Research including spectroscopic and quantum mechanical studies of bioactive benzothiazolinone acetamide analogs provides insights into the electronic properties and interaction mechanisms of these molecules, which could be relevant for understanding the properties of the query compound. Such studies can inform the design of molecules with optimized photovoltaic efficiency or ligand-protein interactions (Mary et al., 2020).